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Compound of Interest

Compound Name: 7-Oxabicyclo[2.2.1]heptane

Cat. No.: B1213206 Get Quote

Essential Safety & Handling Guide for 7-
Oxabicyclo[2.2.1]heptane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

operational handling and disposal of 7-Oxabicyclo[2.2.1]heptane (also known as 1,4-

Epoxycyclohexane). Adherence to these procedural steps is critical for ensuring laboratory

safety.

Immediate Safety Concerns
7-Oxabicyclo[2.2.1]heptane is a highly flammable liquid and vapor.[1][2][3] The primary

immediate risks are fire and explosion. Vapors are heavier than air and may travel to a source

of ignition and flash back.[2] Containers may explode when heated.[2] While specific toxicity

data is limited, direct contact may cause eye and skin irritation.[4] Therefore, all handling

procedures must be designed to mitigate these hazards.

Quantitative Data Summary
While specific occupational exposure limits for 7-Oxabicyclo[2.2.1]heptane have not been

established[2][5][6], the following physical properties are critical for safe handling and storage.
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Property Value Source(s)

CAS Number 279-49-2 [1]

Molecular Formula C₆H₁₀O [7]

Physical Appearance Colorless, clear liquid [6]

Odor Camphor-like [6]

Boiling Point 119 °C (at 713 mmHg) [8]

Flash Point 13 °C (55.4 °F) - Closed Cup [8]

Density 0.968 g/mL at 25 °C [8]

Occupational Exposure Limits

(OEL)
Not established [2][5][6]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling 7-Oxabicyclo[2.2.1]heptane in a

laboratory setting.

Engineering Controls & Preparation
Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified

chemical fume hood to minimize vapor inhalation.[4] Use explosion-proof ventilation

systems.[1][2][5]

Ignition Source Control: Before handling, ensure the work area is completely free of ignition

sources. This includes open flames, hot surfaces, sparks from electrical equipment, and

static discharge.[1][2][5] Post "No Smoking" signs in the area.[1][2][5]

Equipment: Use only non-sparking tools for all operations, including opening containers and

transfers.[1][2][5] All electrical equipment must be explosion-proof.[1][2][5]

Grounding: To prevent static electricity build-up, ground and bond all containers and

receiving equipment during transfers.[1][2][4][5]
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory. The following equipment must be worn at all times

when handling the chemical:

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA 1910.133 or an equivalent standard.[5]

Hand Protection: Wear compatible chemical-resistant gloves.[9] While specific breakthrough

time data for this compound is not available, general recommendations for ethers and

flammable liquids suggest using materials like Butyl rubber or Viton®. Nitrile gloves may be

suitable for incidental contact but should be used with caution for extended exposure.[10]

Crucially, inspect gloves for any signs of degradation before each use and consult the

manufacturer's specific chemical resistance data.[7]

Skin and Body Protection: Wear a flame-retardant lab coat and appropriate protective

clothing to prevent skin exposure.[2][11] In case of potential splashing, an apron may be

necessary.

Respiratory Protection: Under normal conditions with adequate engineering controls (i.e., a

fume hood), respiratory protection is not typically required.[2] If engineering controls are

insufficient or in case of a spill, use a government-approved respirator.[9]

Chemical Handling & Transfer
Container Handling: Keep the container tightly closed when not in use.[1][2][5] Handle

containers carefully to avoid spills.

Transferring: When transferring the liquid, use the grounding and bonding procedures

mentioned above. Pour slowly to minimize splashing and vapor generation.

General Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly

after handling the chemical and before leaving the work area.[6]

Storage
Location: Store in a designated flammables storage area that is cool, dry, and well-ventilated.

[1][2][5]
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Conditions: Keep the container tightly closed and upright.[6] Store away from heat, ignition

sources, and incompatible materials such as oxidizing agents.[1][2]

Disposal Plan
Waste generated from the use of 7-Oxabicyclo[2.2.1]heptane is considered hazardous waste.

Waste Collection
Collect all waste, including contaminated consumables (e.g., pipette tips, paper towels), in a

designated, properly labeled, and sealed hazardous waste container.

Do not mix with incompatible waste streams.

Disposal Procedure
Dispose of the chemical waste through an approved waste disposal plant.[1][2][7]

All disposal activities must be in accordance with local, regional, and national hazardous

waste regulations.[2]

Empty containers retain product residue (liquid and vapor) and can be dangerous; they must

be treated as hazardous waste and disposed of accordingly.[1][2][7]

Emergency Protocols
Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of water or shower.[1][5]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[1][2]

Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing. If breathing is difficult, administer oxygen. Seek immediate

medical attention.[1][5]

Spill: Evacuate the area. Remove all ignition sources. Ventilate the area. Use spark-proof

tools and absorbent, inert material (e.g., sand, silica gel) to contain and clean up the spill.[2]
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Fire: Use alcohol-resistant foam, carbon dioxide (CO₂), or dry chemical powder to extinguish.

[1][2][5] Do not use a water jet, as it will spread the fire.[5]

Mandatory Visualization: Chemical Handling
Workflow
The following diagram illustrates the logical workflow for the safe handling of 7-
Oxabicyclo[2.2.1]heptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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